Cas no 2319833-63-9 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide
• CAS No: 2319833-63-9
• MF: C₁₈H₂₆N₂O₂S
• MW: 334.476243495941
• CID: 5354800
• Update Time: 2025-06-11

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-methyl-2-(thiophen-3-yl)propyl)oxalamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-methyl-2-thiophen-3-ylpropyl)oxamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide

• Inchi： 1S/C18H26N2O2S/c1-18(2,15-9-11-23-12-15)13-20-17(22)16(21)19-10-8-14-6-4-3-5-7-14/h6,9,11-12H,3-5,7-8,10,13H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： LWBGRXNUPOZIMV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(C(NCCC1=CCCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 3.8
• Topological Polar Surface Area: 86.4

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide

Comprehensive Overview of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide (CAS No. 2319833-63-9)

The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide, with the CAS number 2319833-63-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a cyclohexenyl moiety and a thiophene ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide has surged, driven by their versatility in drug discovery. The thiophene component, in particular, is a hotspot in medicinal chemistry due to its electron-rich nature and ability to enhance binding affinity. This compound’s CAS 2319833-63-9 identifier is frequently searched in academic databases, reflecting its growing relevance in studies focusing on small-molecule inhibitors and structure-activity relationships (SAR).

From a synthetic chemistry perspective, the preparation of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide involves multi-step organic reactions, including amide bond formation and functional group transformations. The cyclohexenyl group introduces steric complexity, which can influence the compound’s conformational stability. This aspect is critical for researchers optimizing drug-like properties, such as solubility and metabolic stability, which are trending topics in AI-driven drug design platforms.

The compound’s potential extends beyond pharmaceuticals. In material science, its thiophene derivative could be explored for organic electronics, such as conductive polymers or OLED materials. This aligns with the current industry focus on sustainable and high-performance materials. Searches for CAS 2319833-63-9 often intersect with queries about advanced functional materials, highlighting its cross-disciplinary appeal.

Safety and regulatory compliance are also key considerations for N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide. While it is not classified as hazardous, proper handling protocols are essential to ensure research integrity. The compound’s CAS number serves as a vital reference for regulatory documentation and patent filings, which are frequently searched by legal and industrial stakeholders.

In summary, N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-methyl-2-(thiophen-3-yl)propylethanediamide (CAS 2319833-63-9) represents a compelling case study in modern chemistry. Its dual relevance in drug discovery and material innovation, combined with its structural uniqueness, positions it as a compound of enduring scientific interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in both academic and industrial settings.